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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830

A comprehensive literature review reveals a significant scarcity of published research on the
specific applications, experimental data, and comparative performance of N-Methyl-p-(o-
tolylazo)aniline. While the broader class of aniline and azo compounds has diverse industrial
and research uses, this particular derivative appears to be infrequently studied, limiting its
objective comparison with alternative compounds.

N-Methyl-p-(o-tolylazo)aniline, a substituted aromatic azo compound, is cataloged in
chemical databases, and its basic chemical identifiers are available[1][2]. However, detailed
experimental protocols, quantitative performance data, and in-depth studies on its biological or
chemical applications are largely absent from the public scientific literature.

General Applications of Related Compounds

While specific data on N-Methyl-p-(o-tolylazo)aniline is lacking, the applications of its parent
compound, N-methylaniline, and other aniline derivatives are well-documented. These
compounds are versatile intermediates in various industries:

» Dye and Pigment Synthesis: Aniline and its derivatives are foundational in the manufacturing
of a wide array of dyes and pigments[3][4].

o Polymer Chemistry: They serve as monomers or additives in the production of polymers[3][4]

[SIE61I7118].
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e Pharmaceuticals: The aniline scaffold is a common structural motif in many pharmaceutical
agents[3][4][9].

» Fuel Additives: N-methylaniline, for instance, is utilized as an octane booster in gasoline[10].

Some research has explored the biological activities of other, more complex aniline derivatives
as potential anticancer and antibacterial agents[11][12][13]. Additionally, certain aniline
derivatives are being investigated for their potential in developing chemical sensors[5][6][7][8].

Toxicological Profile of Related Compounds

Toxicological studies have been conducted on N-methylaniline, indicating potential health risks.
For example, studies on rats have shown developmental toxicity following oral administration[3]
[9]. Safety data sheets for N-methylaniline and related compounds highlight potential hazards,
including toxicity if swallowed, in contact with skin, or inhaled, and risks of irritation[6][10][14].

Lack of Comparative Data and Experimental
Protocols

The core requirement of a comparison guide is the availability of quantitative data and detailed
experimental methodologies to allow for an objective assessment against alternatives.
Unfortunately, for N-Methyl-p-(o-tolylazo)aniline, such information is not available in the
reviewed literature. There are no published studies that directly compare its performance to
other compounds for a specific application, nor are there detailed experimental protocols that
would enable such a comparison. Signaling pathways and specific biological mechanisms of
action for this compound remain uncharacterized.

Conclusion

Based on an extensive review of available scientific literature, N-Methyl-p-(o-tolylazo)aniline
is a compound with very limited published research data. While its structural relatives have a
broad range of applications, there is insufficient information to construct a detailed comparison
guide as requested. Researchers, scientists, and drug development professionals seeking to
use or investigate this specific compound should be aware of the current lack of publicly
available performance data and established experimental protocols. Further primary research
would be required to elucidate its properties and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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